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Compound of Interest

Compound Name: Ethyl-piperidin-4-ylmethyl-amine

Cat. No.: B059413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and
physicochemical properties for Ethyl-piperidin-4-ylmethyl-amine. Due to the limited
availability of direct quantitative solubility data for this specific compound, this guide also
furnishes detailed experimental protocols for solubility determination and a qualitative
assessment based on the general properties of aliphatic amines.

Physicochemical Properties

A summary of the known physicochemical properties of Ethyl-piperidin-4-ylmethyl-amine and
a closely related structural analog, 4-(Aminomethyl)piperidine, is presented below. These
properties are crucial for understanding the compound's behavior in various solvent systems.
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Value (Ethyl- Value (4-

Property piperidin-4- (Aminomethyl)pipe = Reference
ylmethyl-amine) ridine)

Molecular Formula C8H18N2 C6H14N2 [1]

Boiling Point 87 °C 200 °C (lit.) [2][3]

) 0.889+0.06 g/cm3 0.9151 (rough

Density ) ) [2][3]
(Predicted) estimate)
10.13+0.29 _

pKa ) Not Available [2]
(Predicted)
Colorless to light _

Appearance Solid [21[4]

yellow Liquid

Solubility Profile

Direct quantitative solubility data for Ethyl-piperidin-4-ylmethyl-amine is not readily available
in the public domain. However, its solubility characteristics can be inferred from its structure
and the general principles of amine solubility.

Ethyl-piperidin-4-ylmethyl-amine is a primary aliphatic amine. Generally, lower molecular
weight aliphatic amines are soluble in water because they can form hydrogen bonds with water
molecules.[5] The presence of the nitrogen atom with a lone pair of electrons allows for
hydrogen bonding with protic solvents like water.[6][7] As the size of the hydrophobic alkyl part
of the molecule increases, the solubility in water tends to decrease.[5][8]

Given that Ethyl-piperidin-4-ylmethyl-amine has a relatively small alkyl structure, it is
expected to be soluble in water and other polar solvents. Amines are also typically soluble in
organic solvents like alcohols, ether, and benzene.[5] Furthermore, as a basic compound, its
solubility is expected to increase significantly in acidic solutions due to the formation of a more
soluble ammonium salt.[9]

Experimental Protocols for Solubility Determination

To ascertain the precise solubility of Ethyl-piperidin-4-ylmethyl-amine, a systematic
experimental approach is required. The following protocols outline methods for both qualitative
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and quantitative solubility determination.
3.1. Qualitative Solubility Testing
This initial screening provides a rapid assessment of solubility in various solvents.

Materials:

Ethyl-piperidin-4-ylmethyl-amine

Small test tubes

Vortex mixer

Solvents: Deionized water, Diethyl ether, 5% w/v HCI, 5% w/v NaOH

Pipettes and measuring cylinders

Procedure:[10]

e Add 25 mg of Ethyl-piperidin-4-ylmethyl-amine to a small test tube.

e Add 0.75 mL of the selected solvent (e.g., deionized water) in small portions.

o After each addition, shake the test tube vigorously for 1-2 minutes.

 Visually inspect the solution for any undissolved particles. A clear solution indicates solubility.

« |If the compound dissolves in water, proceed to test its solubility in diethyl ether to assess its
lipophilicity.

» Test the solubility in 5% HCI to observe the effect of salt formation on solubility.
o Test the solubility in 5% NaOH to assess its behavior in a basic medium.
3.2. Quantitative Solubility Determination (Shake-Flask Method - OECD Guideline 105)

This method determines the saturation concentration of the compound in a given solvent at a
specific temperature.
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Materials:

o Ethyl-piperidin-4-ylmethyl-amine

e Analytical balance

o Flasks with stoppers

o Constant temperature water bath or incubator

o Centrifuge or filtration apparatus

e Analytical instrumentation for concentration measurement (e.g., HPLC, GC, or UV-Vis
spectrophotometer)

e Chosen solvent (e.g., deionized water)

Procedure:

e Add an excess amount of Ethyl-piperidin-4-ylmethyl-amine to a flask containing a known
volume of the solvent.

» Seal the flask and place it in a constant temperature bath, typically at 25 °C.

o Agitate the flask for a sufficient period to allow equilibrium to be reached (e.g., 24-48 hours).
A preliminary test can determine the time to reach equilibrium.

 After equilibration, allow the solution to stand to let undissolved material settle.

o Separate the saturated solution from the excess solid by centrifugation or filtration. Ensure
the separation method does not alter the temperature of the solution.

o Accurately dilute a known volume of the saturated solution.

o Determine the concentration of Ethyl-piperidin-4-yImethyl-amine in the diluted solution
using a validated analytical method.
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o Calculate the solubility in the original saturated solution, taking into account the dilution
factor. The result is typically expressed in g/L or mol/L.

Visualized Workflow for Solubility Determination

The following diagram illustrates a general workflow for determining the solubility of a novel

amine compound.

Phase 1: Initial Screening

Compound Procurement and Characterization

:

Qualitative Solubility Assessment
(Water, Organic Solvents, Aqueous Acids/Bases)

roceed if compound is tractable

Phase 2: Methad Development
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(e.g., HPLC, GC)

:
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Validated Method “Validated Method
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N
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Caption: Workflow for Solubility Determination of a Novel Amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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